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Compound of Interest

Compound Name: 4-CYANO-7-METHYLINDAN

Cat. No.: B015055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Cyano-7-methylindan is a substituted indan derivative with potential applications in

medicinal chemistry and materials science. A thorough understanding of its physicochemical

properties is fundamental for its development and application in these fields. This technical

guide provides a comprehensive overview of the known and predicted physicochemical

characteristics of 4-cyano-7-methylindan, alongside detailed experimental protocols for their

determination.

Core Physicochemical Properties
Due to the limited availability of direct experimental data for 4-cyano-7-methylindan, this guide

presents a combination of the sparse available data, predicted values from computational

models, and experimental data from structurally related compounds to provide a

comprehensive profile.

Data Summary
The following table summarizes the key physicochemical properties of 4-cyano-7-methylindan
and related compounds for comparative analysis.
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Property
4-CYANO-7-
METHYLINDAN

7-Methyl-1-
indanone
(Analogue)

4-Methylindan
(Analogue)

Molecular Formula C₁₁H₁₁N C₁₀H₁₀O C₁₀H₁₂

Molecular Weight 157.21 g/mol 146.19 g/mol 132.20 g/mol

Physical State
Off-White to Pale

Yellow Solid

Colorless to pale

yellow liquid
-

Melting Point Not available 52-56 °C Not available

Boiling Point
Predicted: ~300-350

°C

260.4 °C at 760

mmHg
Not available

Solubility
Predicted: Poorly

soluble in water

Soluble in organic

solvents

Soluble in Chloroform,

Ethyl Acetate,

Methanol (Slightly)[1]

logP (Octanol-Water

Partition Coefficient)
Predicted: ~2.5 - 3.0 Not available 3.1[2]

pKa
Predicted: ~1.5-2.5

(protonated nitrile)
Not available Not applicable

Note: Predicted values are derived from computational models and should be confirmed by

experimental data.

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of 4-cyano-7-
methylindan are provided below. These protocols are based on standard laboratory practices

and can be adapted as needed.

Melting Point Determination
Objective: To determine the temperature range over which 4-cyano-7-methylindan transitions

from a solid to a liquid state.

Methodology:
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Sample Preparation: A small amount of finely powdered 4-cyano-7-methylindan is packed

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

estimate the approximate melting point, followed by a slower heating rate (1-2 °C/min) near

the expected melting point for an accurate determination.

Observation: The temperatures at which the substance begins to melt (the first appearance

of liquid) and completely melts are recorded. This range is reported as the melting point.

Sample Preparation Measurement Result

Powder Sample Pack Capillary Tube Place in Apparatus Controlled Heating Observe & Record Melting Point Range

Preparation Equilibration Analysis

Weigh Sample Add Solvent Agitate at Constant Temp. Visual Inspection Filter & Analyze Supernatant F
Solubility Data

Preparation Partitioning Analysis

Prepare Saturated Phases Dissolve Sample Mix & Separate Phases Analyze Concentration in Each Phase Calculate LogP F
LogP Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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